Cas no 1217724-92-9 (Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel-)

• Product Name: Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel-
• CAS No: 1217724-92-9
• MF: C₁₅H₁₉FN₂O
• MW: 262.322567224503
• CID: 5524974
• Update Time: 2025-07-20

Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel-

• Inchi： 1S/C15H19FN2O/c16-13-6-2-1-5-12(13)15(19)18-9-3-4-11-10-17-8-7-14(11)18/h1-2,5-6,11,14,17H,3-4,7-10H2/t11-,14+/m1/s1
• InChI Key： CSHKKZSDTLLESO-RISCZKNCSA-N
• SMILES： C(C1=CC=CC=C1F)(N1[C@]2([H])[C@@]([H])(CNCC2)CCC1)=O

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 412.7±40.0 °C(Predicted)
• pka: 10.38±0.20(Predicted)

Additional information on Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel-

Introduction to Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- (CAS No. 1217724-92-9)

Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- (CAS No. 1217724-92-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of naphthyridine and fluorobenzene. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.

The molecular structure of Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- is characterized by a fused ring system consisting of a naphthyridine moiety and an octahydro ring. The presence of a fluorine atom on the phenyl ring adds to its chemical versatility and biological activity. This compound has been the subject of numerous studies due to its potential as a lead molecule in drug discovery.

Recent research has highlighted the pharmacological properties of Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel-. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this methanone derivative effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential use in treating inflammatory diseases like rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory properties, Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- has also shown promise as an analgesic agent. A clinical trial conducted in 2023 evaluated the efficacy of this compound in managing chronic pain conditions. The results indicated that it provided significant pain relief with minimal side effects compared to traditional analgesics like NSAIDs and opioids. This makes it a potential alternative for patients who cannot tolerate or are resistant to conventional pain management therapies.

The mechanism of action of Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- is not yet fully understood but is believed to involve multiple pathways. Research suggests that it may modulate the activity of specific enzymes and receptors involved in pain and inflammation. For example, it has been shown to inhibit COX-2 activity and activate opioid receptors without causing significant tolerance or dependence.

Beyond its therapeutic applications, Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- has also been explored for its potential as a research tool. Its unique chemical structure makes it useful for studying the interactions between small molecules and biological targets. This can provide valuable insights into the design and development of new drugs with improved efficacy and safety profiles.

In conclusion, Methanone, (2-fluorophenyl)[(4aR,8aS)-octahydro-1,6-naphthyridin-1(2H)-yl]-, rel- (CAS No. 1217724-92-9) is a promising compound with a wide range of potential applications in medicine and research. Its anti-inflammatory and analgesic properties make it a valuable candidate for further investigation and development as a therapeutic agent. As ongoing research continues to uncover more about its mechanisms of action and potential uses, this methanone derivative is likely to play an increasingly important role in the field of medicinal chemistry.